Cas no 3432-88-0 (Pyridinium,1-[[(6R,7R)-7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-,inner salt)

• Product Name: Pyridinium,1-[[(6R,7R)-7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-,inner salt
• CAS No: 3432-88-0
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 295686
• PubChem ID: 11055417
• Update Time: 2025-04-19

Pyridinium,1-[[(6R,7R)-7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-,inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-[[(6R,7R)-7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-,inner salt
• 7-Amino-3-(1-pyridylmethyl)-3-cephem-4-carboxylic Acid
• (6R,7R)-7-AMINO-3-(1-PYRIDINIUM-METHYL)CEPH-3EM-4-CARBOXYLIC,ENTERPRISE STANDARD
• PYCA
• 1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]pyridiniumhydroxide, inner salt (7CI)
• N-(7-Aminoceph-3-em-3-ylmethyl)pyridinium-4-carboxylate
• N-(7-Aminocephem-3-em-3-ylmethyl)pyri
• Pyridinium,1-[(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]-,hydroxide, inner salt (8CI)
• Pyridinium,1-[(7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl]-,inner salt, (6R-trans)-
• 6YX5PW43MK
• CEFTAZIDIME IMPURITY C [EP IMPURITY]
• J-019558
• DTXSID80187888
• 7beta-amino-3-(1-pyridiniomethyl)-3-cephem-4-carboxylate
• Ceftazidime pentahydrate impurity C [EP]
• 7beta-amino-3-(1-pyridinio-methyl)-3-cephem-4-carboxylate
• CEFTAZIDIME PENTAHYDRATE IMPURITY C [EP IMPURITY]
• SCHEMBL10592606
• (6R,7R)-7-amino-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Q27265740
• A899622
• 1-{[(6R,7R)-7-AMINO-2-CARBOXYLATO-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-EN-3-YL]METHYL}PYRIDIN-1-IUM
• UNII-6YX5PW43MK
• (6R,7R)-7-Amino-8-oxo-3-((pyridin-1-ium-1-yl)methyl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• Ceftazidime impurity C [EP]
• 3432-88-0
• CS-0166373
• Pyridinium, 1-(((6R,7R)-7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-, inner salt
• (6R,7R)-7-amino-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate? (Ceftazidime Impurity
• N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate
• (6R, 7R)-7-amino-3-(1-pyridiniomethyl)-3-cephem-4-carboxylate
• (7-Amino-3-(1-pyridylmethyl)-3-cephem-4-carboxylic acid
• ACIOXMJZEFKYHZ-BXKDBHETSA-N

• Inchi： 1S/C13H13N3O3S/c14-9-11(17)16-10(13(18)19)8(7-20-12(9)16)6-15-4-2-1-3-5-15/h1-5,9,12H,6-7,14H2/t9-,12-/m1/s1
• InChI Key： ACIOXMJZEFKYHZ-BXKDBHETSA-N
• SMILES： S1CC(C[N+]2C=CC=CC=2)=C(C(=O)[O-])N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 291.06776246g/mol
• Monoisotopic Mass: 291.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 116Ų

Pyridinium,1-[[(6R,7R)-7-amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-,inner salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives